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Compound of Interest

Compound Name: 2-Chloro-6-fluorobenzaldehyde

L  Get Quote

Cat. No.: B137617

This guide provides essential physicochemical data for 2-Chloro-6-fluorobenzaldehyde, a key
intermediate in the synthesis of various pharmaceutical and agrochemical compounds. The
information is tailored for researchers, scientists, and professionals engaged in drug
development and chemical synthesis.

Physicochemical Properties

The fundamental molecular characteristics of 2-Chloro-6-fluorobenzaldehyde are
summarized below. This data is crucial for reaction stoichiometry, analytical characterization,
and formulation development.

Parameter Value Reference
Molecular Formula C7HACIFO [L1[2113]14]
Molecular Weight 158.56 g/mol [1112]131[5]
CAS Number 387-45-1 [11[3][5]
Appearance White solid [2]

Melting Point 32-35°C [2][4]

Experimental Protocols
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Accurate determination of the molecular weight of 2-Chloro-6-fluorobenzaldehyde is
commonly achieved through mass spectrometry.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

o Sample Preparation: A dilute solution of 2-Chloro-6-fluorobenzaldehyde is prepared in a
suitable volatile solvent, such as dichloromethane or ethyl acetate.

« Injection: A small volume (typically 1 pL) of the prepared sample is injected into the gas
chromatograph.

o Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g.,
helium) through a capillary column. The column separates the analyte from any impurities
based on its boiling point and affinity for the stationary phase.

« lonization: As the compound elutes from the GC column, it enters the mass spectrometer's
ion source. Electron ionization (EI) is a common method used, where high-energy electrons
bombard the molecule, leading to the formation of a molecular ion ([M]+) and various
fragment ions.

o Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which
separates them based on their mass-to-charge ratio (m/z).

» Detection: A detector records the abundance of each ion at a specific m/z. The resulting
mass spectrum will show a peak corresponding to the molecular ion. Due to the isotopic
abundance of chlorine (3>*Cl and 3’Cl), the molecular ion peak will appear as a characteristic
[M]+ and [M+2]+ pattern. The nominal molecular weight is determined from the [M]+ peak
corresponding to the most abundant isotopes (12C, tH, 3°Cl, 1°F, 1°0).[5]

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical name, its elemental
composition, and its calculated molecular weight.
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2-Chloro-6-fluorobenzaldehyde

as formula

Molecular Formula:
C7HA4CIFO

Elemental Composition:
7 x Carbon

4 x Hydrogen
1 x Chlorine
1 x Fluorine
1 x Oxygen

Molecular Weight:
158.56 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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